Cas no 282523-49-3 (5-(3-Chlorophenoxy)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic Acid)

• Product Name: 5-(3-Chlorophenoxy)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic Acid
• CAS No: 282523-49-3
• MF: C₁₂H₈ClF₃N₂O₃
• MW: 320.651732444763
• CID: 3060957
• PubChem ID: 2773825
• Update Time: 2025-06-14

5-(3-Chlorophenoxy)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• <br>5-(3-Chlorophenoxy)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic a cid
• CTNOWZKNZZFOFF-UHFFFAOYSA-N
• 5-(3-Chlorophenoxy)-1-methyl-3-(trifluoromethyl)-1H-pyrazole- 4-carboxylic acid
• 5-(3-Chlorophenoxy)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid
• CS-0323807
• MFCD00243689
• C12H8ClF3N2O3
• 5-(3-chlorophenoxy)-1-methyl-3-(trifluoromethyl)pyrazole-4-carboxylic Acid
• SCHEMBL876769
• 3-{[4-Carboxy-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]oxy}chlorobenzene
• AKOS005069183
• 10F-382S
• 5-(3-Chlorophenoxy)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylicacid
• 282523-49-3
• 5-(3-Chlorophenoxy)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic Acid

• MDL： MFCD00243689
• Inchi： 1S/C12H8ClF3N2O3/c1-18-10(21-7-4-2-3-6(13)5-7)8(11(19)20)9(17-18)12(14,15)16/h2-5H,1H3,(H,19,20)
• InChI Key： CTNOWZKNZZFOFF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)OC1=C(C(=O)O)C(C(F)(F)F)=NN1C

Computed Properties

• Exact Mass: 320.0175543Da
• Monoisotopic Mass: 320.0175543Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Melting Point: 177-178°C

5-(3-Chlorophenoxy)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic Acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 5-(3-Chlorophenoxy)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic Acid

Comprehensive Overview of 5-(3-Chlorophenoxy)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic Acid (CAS No. 282523-49-3)

5-(3-Chlorophenoxy)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic Acid (CAS No. 282523-49-3) is a specialized organic compound that has garnered significant attention in the fields of agrochemical and pharmaceutical research. This compound, characterized by its unique pyrazole core and trifluoromethyl group, is widely studied for its potential applications in crop protection and medicinal chemistry. Its molecular structure combines a chlorophenoxy moiety with a carboxylic acid functional group, making it a versatile intermediate for further chemical modifications.

In recent years, the demand for trifluoromethyl-containing compounds has surged due to their enhanced bioactivity and metabolic stability. Researchers are particularly interested in 5-(3-Chlorophenoxy)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic Acid as a precursor for developing novel pesticides and herbicides. The chlorophenoxy segment contributes to its herbicidal properties, while the pyrazole ring system offers a robust scaffold for designing targeted agrochemicals. This aligns with the growing global focus on sustainable agriculture and eco-friendly pest control solutions.

The pharmaceutical industry is also exploring the potential of CAS No. 282523-49-3 in drug discovery. The trifluoromethyl group is known to improve the pharmacokinetic profiles of drug candidates, enhancing their bioavailability and resistance to enzymatic degradation. As such, this compound is being investigated for its role in synthesizing new anti-inflammatory and antimicrobial agents. With the rise of antibiotic-resistant pathogens, the search for innovative chemical entities like 5-(3-Chlorophenoxy)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic Acid has become a top priority.

From a synthetic chemistry perspective, the preparation of 282523-49-3 involves multi-step reactions, including the condensation of 3-chlorophenol with a pyrazole derivative, followed by carboxylation. Advanced techniques such as microwave-assisted synthesis and flow chemistry are being employed to optimize yields and reduce environmental impact. These innovations cater to the increasing demand for green chemistry practices, a topic highly relevant in today's scientific community.

Analytical characterization of 5-(3-Chlorophenoxy)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic Acid typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are critical for both research and industrial applications. The compound's stability under various conditions is also a key area of study, as it influences storage and handling protocols.

Market trends indicate a rising interest in pyrazole-based compounds, driven by their diverse utility. Search engine data reveals frequent queries about "trifluoromethyl pyrazole applications" and "chlorophenoxy derivatives in agriculture," reflecting the compound's relevance. Additionally, discussions on platforms like ResearchGate and PubMed highlight its potential in addressing contemporary challenges such as food security and drug resistance.

In conclusion, 5-(3-Chlorophenoxy)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic Acid (CAS No. 282523-49-3) represents a promising candidate for advancing both agrochemical and pharmaceutical innovations. Its unique structural features and broad applicability make it a subject of ongoing research, with future studies likely to uncover even more groundbreaking uses. As industries continue to prioritize sustainability and efficacy, compounds like this will remain at the forefront of scientific exploration.